Cas no 60388-36-5 (4-(Trifluoromethyl)benzo[d]thiazol-2-amine)

4-(Trifluoromethyl)benzo[d]thiazol-2-amine structure
60388-36-5 structure
Product Name:4-(Trifluoromethyl)benzo[d]thiazol-2-amine
CAS No:60388-36-5
MF:C8H5F3N2S
MW:218.198910474777
MDL:MFCD00160038
CID:57543
PubChem ID:108937
Update Time:2025-04-18

4-(Trifluoromethyl)benzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)benzo[d]thiazol-2-amine
    • 4-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOL-2-AMINE
    • 4-Trifluoromethyl-benzothiazol-2-ylamine
    • 2-amino-4-(trifluoromethyl)benzothiazole
    • 2-Amino-4-trifluormethylbenzthiazol
    • 2-Amino-4-trifluormethylenbenzothiazol
    • 2-amino-4-trifluoromethylbenzothiazole
    • 2-Benzothiazolamine, 4-(trifluoromethyl)-
    • 4-(trifluoromethyl)-2-benzothiazolamine
    • 4-(trifluoromethyl)benzothiazol-2-amine
    • AC1L353N
    • AC1Q4JUC
    • AC1Q52YT
    • CTK5B1417
    • EINECS 262-211-6
    • EN300-12448
    • CHEMBL5220787
    • MFCD00160038
    • DTXSID1069401
    • Z07
    • F2169-0129
    • SCHEMBL1913695
    • A914386
    • CS-0054539
    • FGZBTCDIPNGYRC-UHFFFAOYSA-N
    • NS00055879
    • SB18604
    • P10087
    • FT-0652329
    • 60388-36-5
    • 4-(Trifluoromethyl)-1,3-benzothiazol-2-ylamine
    • 4-(trifluoromethyl)-1,3-benzothiazol-2-amine, AldrichCPR
    • AS-50398
    • AKOS000122824
    • Z119990478
    • MDL: MFCD00160038
    • Inchi: 1S/C8H5F3N2S/c9-8(10,11)4-2-1-3-5-6(4)13-7(12)14-5/h1-3H,(H2,12,13)
    • InChI Key: FGZBTCDIPNGYRC-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1C=CC=C2C(F)(F)F

Computed Properties

  • Exact Mass: 218.01265
  • Monoisotopic Mass: 218.01255383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 306.7°C at 760 mmHg
  • Flash Point: 96.1±0.0 °C
  • PSA: 38.91
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

4-(Trifluoromethyl)benzo[d]thiazol-2-amine Security Information

4-(Trifluoromethyl)benzo[d]thiazol-2-amine Pricemore >>

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